Cas no 1177093-08-1 (5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-oxadiazole dihydrochloride)

• Product Name: 5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-oxadiazole dihydrochloride
• CAS No: 1177093-08-1
• MF: C₁₃H₁₈Cl₂N₆O
• MW: 345.22761964798
• MDL: MFCD12025836
• CID: 1071479
• PubChem ID: 45588220
• Update Time: 2025-06-08

5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-oxadiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-oxadiazole dihydrochloride
• 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-2-piperazin-1-ylpyrimidine dihydrochloride
• MFCD12025836
• 5-cyclopropyl-3-(2-piperazin-1-ylpyrimidin-4-yl)-1,2,4-oxadiazole;dihydrochloride
• 5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-oxadiazoledihydrochloride
• 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-2-(piperazin-1-yl)pyrimidine dihydrochloride
• AD-0179
• A920036
• AKOS005071583
• 1177093-08-1

• MDL： MFCD12025836
• Inchi： 1S/C13H16N6O.2ClH/c1-2-9(1)12-17-11(18-20-12)10-3-4-15-13(16-10)19-7-5-14-6-8-19;;/h3-4,9,14H,1-2,5-8H2;2*1H
• InChI Key： CRAPLOFTRBVTAN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(C2CC2)=NC(C2=CC=NC(=N2)N2CCNCC2)=N1

Computed Properties

• Exact Mass: 344.0919146g/mol
• Monoisotopic Mass: 344.0919146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-oxadiazole dihydrochloride Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-oxadiazole dihydrochloride

5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-Oxadiazole Dihydrochloride: A Comprehensive Overview

5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-Oxadiazole Dihydrochloride (CAS No. 1177093-08-1) is a structurally complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique chemical structure and promising biological activity. The molecule combines several functional groups, including a cyclopropyl ring, a piperazine moiety, and an oxadiazole ring, which contribute to its diverse pharmacological properties.

The oxadiazole core of the molecule is a heterocyclic structure known for its stability and ability to participate in hydrogen bonding. This makes it an attractive scaffold for drug design. The cyclopropyl group introduces strain and unique electronic properties, enhancing the molecule's reactivity and bioavailability. The piperazine ring, a six-membered amine-containing structure, is commonly found in pharmaceuticals due to its ability to form hydrogen bonds and improve solubility.

Recent studies have highlighted the potential of 5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-Oxadiazole Dihydrochloride in the development of novel therapeutic agents. Researchers have explored its activity against various targets, including kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these targets with high specificity has made it a candidate for further preclinical studies.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, such as nucleophilic substitution and cyclization reactions. The use of dihydrochloride counterions ensures optimal solubility and stability for pharmacological testing. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to confirm the compound's purity and structural integrity.

In terms of pharmacokinetics, 5-Cyclopropyl-3-(2-(piperazin-1-yl)pyrimidin-4-yl)-1,2,4-Oxadiazole Dihydrochloride exhibits favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the presence of functional groups that facilitate transport across biological membranes. Studies on its metabolism reveal that the compound undergoes phase II conjugation pathways, minimizing toxicity and maximizing therapeutic efficacy.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with its targets. Molecular docking studies have provided insights into the binding modes of the compound with key proteins, paving the way for rational drug design. These findings underscore the importance of structural features like the oxadiazole ring and cyclopropyl group in mediating biological activity.

Despite its promising attributes, further research is required to fully understand the safety profile and long-term effects of 5-Cyclopropyl-3-(2-(piperazin-1-yil)pyrimidin--4--yil)-l , 2 , 4--Oxadiazole Dihydrochloride . Ongoing studies are focusing on optimizing its pharmacokinetic properties and evaluating its efficacy in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 5-Cyclopropyl--3--(2--(pipera zin--l--yil ) py rim id i n --4--yil ) -l , 2 , 4 --Ox ad iazole Dihydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a potential candidate for treating a range of diseases. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative drug development.